N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbothioamide
• InChI: InChI=1S/C21H21FN4O2S/c1-27-15-7-8-18(28-2)17(11-15)25-21(29)26-10-9-16-19(24-12-23-16)20(26)13-3-5-14(22)6-4-13/h3-8,11-12,20H,9-10H2,1-2H3,(H,23,24)(H,25,29)
• InChI Key: ACJHPMJPAHMGAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CCC3=C(C2C4=CC=C(C=C4)F)N=CN3
• Molecular Formula: C21H21FN4O2S
• Molecular Weight: 412.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide is a useful research compound. Its molecular formula is C21H21FN4O2S and its molecular weight is 412.48. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activity

Research has been conducted on the synthesis of several related compounds, investigating their pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial activities. For example, studies on 1-substituted-3,5-dimethyl-4-[(substituted phenyl) diazenyl] pyrazoles and related derivatives have shown potent anti-inflammatory activity with minimal ulcerogenic effect and lipid peroxidation, as well as moderate antimicrobial activity against tested bacterial and fungal strains (Hussain & Kaushik, 2015).

Anticonvulsant Activity

Anticonvulsant activities of related analogues have been evaluated, demonstrating significant activity in minimal clonic seizure models. This highlights the potential application of such compounds in the development of treatments for epilepsy and related disorders (Ahsan et al., 2013).

Antifungal Activities

Novel imidazo[1,2-a]pyridines and their derivatives have been synthesized and evaluated for antifungal activity, showing moderate activity against various strains. This research opens pathways for developing new antifungal agents based on these structural frameworks (Göktaş et al., 2014).

Neurological Applications

Studies on metabotropic glutamate receptor 5 negative allosteric modulators, including compounds with similar structural motifs, have demonstrated potential for treating psychiatric diseases, including depression and anxiety, showcasing the therapeutic potential of these compounds in neurological disorders (Jaeschke et al., 2015).

Structural and Electrochemical Analysis

Research into the structural and electrochemical properties of related compounds, including palladium complexes, has provided insights into their stability, kinetics of formation, and electrochemical behavior. Such studies are crucial for understanding the compounds' reactivity and potential applications in catalysis or materials science (Lawrence et al., 2015).